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Compound of Interest

Compound Name: [4-(Methylthio)phenoxy]acetic acid

Cat. No.: B170679 Get Quote

Application Notes and Protocols for [4-
(Methylthio)phenoxy]acetic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of [4-(Methylthio)phenoxy]acetic acid. Adherence to these guidelines is crucial to

ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
[4-(Methylthio)phenoxy]acetic acid is classified as a hazardous substance. The following

table summarizes its hazard classification according to the Globally Harmonized System

(GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.

Safe Handling Protocols
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling [4-(Methylthio)phenoxy]acetic acid to prevent

exposure.
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PPE Component Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves before use.

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.[2]

To protect eyes from dust and

splashes, which can cause

serious irritation.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Consider a chemical-resistant

apron for larger quantities.

To prevent skin contact and

contamination of personal

clothing.[3]

Respiratory Protection

Use a NIOSH-approved

respirator with a P2 filter for

dust if ventilation is inadequate

or when handling large

quantities.

To prevent inhalation of dust,

which can cause respiratory

irritation.

Engineering Controls
Control Measure Description

Ventilation

Work in a well-ventilated area. Use a chemical

fume hood when handling powders or creating

solutions.

Eyewash and Safety Shower
Ensure easy access to a functioning eyewash

station and safety shower.[4]

General Hygiene Practices
Avoid breathing dust.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[5]
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Remove contaminated clothing and wash it before reuse.

Experimental Protocols
Weighing and Preparing Solutions
This protocol outlines the steps for safely weighing the solid compound and preparing a stock

solution.

Preparation Weighing Solution Preparation

Don PPE Prepare Fume Hood
Ensure sash is at appropriate height

Tare Balance Weigh Compound
Use anti-static weigh boat

Record Weight Transfer to BeakerCarefully transfer solid Add Solvent
Add ~70% of final volume

Dissolve
Use magnetic stirrer if necessary

Transfer to Volumetric Flask QS to Volume
Rinse beaker with solvent

Label Flask
Include name, concentration, date

Click to download full resolution via product page

Caption: Workflow for weighing and preparing solutions.

First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if you feel unwell.[5][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. Seek medical advice if

irritation occurs.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[5]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately make the victim drink water (two

glasses at most). Call a poison center or doctor.

[5][7]

Storage and Disposal Procedures
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store locked up.

Keep away from strong oxidizing agents and strong bases.[5][8]

Spill and Leak Procedures
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Spill Occurs

Evacuate immediate area

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Cover with inert absorbent material
(e.g., sand, vermiculite)

Sweep up and place in a
sealed container for disposal

Clean the spill area with soap and water

Dispose of as hazardous waste

Report Incident

Click to download full resolution via product page

Caption: Spill response workflow.

Disposal
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Waste material must be disposed of in accordance with national and local regulations.

Unused Product: Dispose of contents and container to an approved waste disposal plant.[5]

Do not mix with other waste.

Contaminated Packaging: Handle uncleaned containers like the product itself.[1]

Solutions: Offer surplus and non-recyclable solutions to a licensed disposal company.

Dissolving or mixing the material with a combustible solvent and burning in a chemical

incinerator with an afterburner and scrubber is a potential disposal method.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C9H10O3S

Molecular Weight 198.24 g/mol

Appearance White to yellow solid

Melting Point 97-98 °C[9]

Stability Stable under normal conditions.[10]

Toxicological and Ecological Information
Toxicological Information: The chemical, physical, and toxicological properties have not been

thoroughly investigated. It is harmful if swallowed and causes skin, eye, and respiratory

irritation.

Ecological Information: Do not let the product enter drains. The environmental fate and

effects have not been fully evaluated. Phenoxyacetic acids, in general, can be mobile in soil

and biodegrade at varying rates depending on environmental conditions.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-methylthio-phenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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